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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B15556450

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5(6)-Carboxy-eosin is a versatile fluorescent dye belonging to the xanthene class,

characterized by its bright green fluorescence and a reactive carboxylic acid group. This

functional group allows for its conjugation to a wide array of biomolecules, making it a valuable

tool in fluorescence microscopy for visualizing cellular structures, tracking molecules, and

probing physiological parameters. Its utility is further expanded by its pH-sensitive fluorescence

and its properties as a photosensitizer. These application notes provide detailed protocols and

quantitative data for the effective use of 5(6)-Carboxy-eosin in various fluorescence

microscopy applications.

Photophysical and Chemical Properties
A comprehensive understanding of the photophysical properties of 5(6)-Carboxy-eosin is

crucial for designing and interpreting fluorescence microscopy experiments. The following table

summarizes key quantitative data for the dye.
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Property Value Reference

Excitation Maximum (λex) ~522 nm

Emission Maximum (λem) ~545 nm

Molar Extinction Coefficient (ε) ~83,000 cm⁻¹M⁻¹ at pH 9.0

Quantum Yield (Φ)
High (similar to fluorescein,

~0.9)

pKa ~3.5 - 4.5

Solubility
Soluble in DMSO and aqueous

buffers at pH > 6

Molecular Weight 682.08 g/mol

Key Applications & Protocols
Intracellular pH Measurement
The fluorescence intensity of 5(6)-Carboxy-eosin is sensitive to pH, making it a useful

indicator for measuring intracellular pH (pHi). For intracellular applications, its membrane-

permeant diacetate form, 5(6)-Carboxy-eosin diacetate, is often used. Once inside the cell,

intracellular esterases cleave the acetate groups, trapping the fluorescent and pH-sensitive

form of the dye.

Experimental Protocol: Ratiometric Measurement of Intracellular pH

This protocol outlines the steps for loading cells with 5(6)-Carboxy-eosin diacetate and

performing ratiometric fluorescence imaging to determine pHi. Ratiometric imaging corrects for

variations in dye concentration, cell path length, and excitation intensity.

Materials:

5(6)-Carboxy-eosin diacetate

Pluronic F-127
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DMSO

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Calibration buffers of known pH (containing nigericin and high K⁺)

Adherent or suspension cells

Fluorescence microscope with appropriate filter sets for dual-excitation or dual-emission

ratiometry.

Protocol:

Prepare a 1-5 mM stock solution of 5(6)-Carboxy-eosin diacetate in anhydrous DMSO.

Store protected from light at -20°C.

Prepare a loading buffer: Dilute the stock solution into HBSS to a final concentration of 1-10

µM. To aid in dye solubilization, pre-mix the stock solution with an equal volume of 20% (w/v)

Pluronic F-127 in DMSO before diluting in HBSS.

Cell Loading:

For adherent cells, wash the cells twice with HBSS.

Incubate the cells in the loading buffer at 37°C for 30-60 minutes.

Wash the cells twice with warm HBSS to remove extracellular dye.

Add fresh HBSS to the cells for imaging.

Fluorescence Imaging:

Image the cells using a fluorescence microscope.

For dual-excitation ratiometry, sequentially excite the sample at two different wavelengths

(e.g., 490 nm and 440 nm for carboxyfluorescein derivatives) while collecting the emission

at a single wavelength (e.g., 535 nm).
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For dual-emission ratiometry, excite at a single wavelength and collect emission at two

different wavelengths.

Acquire images at both excitation/emission settings.

Calibration:

To generate a calibration curve, treat the loaded cells with calibration buffers of varying

known pH values (e.g., pH 5.5, 6.5, 7.5, 8.5).

These buffers should contain a high concentration of potassium (to clamp the membrane

potential) and an ionophore such as nigericin (10 µM) to equilibrate the intracellular and

extracellular pH.

Acquire ratiometric images for each calibration buffer.

Plot the ratio of fluorescence intensities against the corresponding pH values to generate

a standard curve.

Data Analysis:

Calculate the ratio of the fluorescence intensities from the experimental samples.

Determine the intracellular pH by interpolating this ratio on the calibration curve.

Workflow for Intracellular pH Measurement
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Caption: Workflow for intracellular pH measurement using 5(6)-Carboxy-eosin diacetate.
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Labeling of Proteins and Other Biomolecules
The carboxylic acid group of 5(6)-Carboxy-eosin can be activated to an N-hydroxysuccinimide

(NHS) ester, which readily reacts with primary amines on proteins and other biomolecules to

form stable amide bonds. This allows for the fluorescent labeling of antibodies, peptides, and

other probes for various imaging applications.

Experimental Protocol: Protein Labeling with 5(6)-Carboxy-eosin NHS Ester

This protocol provides a general procedure for labeling proteins with 5(6)-Carboxy-eosin NHS

ester. The optimal dye-to-protein ratio should be determined empirically for each specific

protein.

Materials:

5(6)-Carboxy-eosin, N-hydroxysuccinimide ester

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Anhydrous DMSO

Size-exclusion chromatography column (e.g., Sephadex G-25)

Dialysis tubing or centrifugal filtration devices

Protocol:

Prepare the protein solution: Dissolve the protein in a suitable amine-free buffer at a

concentration of 1-10 mg/mL.

Prepare the dye stock solution: Immediately before use, dissolve the 5(6)-Carboxy-eosin
NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Slowly add a calculated amount of the dye stock solution to the protein solution while

gently stirring. The molar ratio of dye to protein can be varied from 5:1 to 20:1 to achieve

the desired degree of labeling.
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Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification of the Conjugate:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column pre-equilibrated with a suitable storage buffer (e.g., PBS).

Alternatively, perform dialysis against the storage buffer or use centrifugal filtration devices

to remove the free dye.

Characterization of the Conjugate:

Determine the protein concentration using a protein assay (e.g., BCA assay).

Measure the absorbance of the conjugate at the excitation maximum of the dye (~522 nm)

and at 280 nm.

Calculate the degree of labeling (DOL) using the following formula: DOL = (A_max *

ε_protein) / ((A_280 - (A_max * CF)) * ε_dye) where A_max is the absorbance at the dye's

excitation maximum, A_280 is the absorbance at 280 nm, ε_protein is the molar extinction

coefficient of the protein at 280 nm, ε_dye is the molar extinction coefficient of the dye at

its excitation maximum, and CF is the correction factor for the dye's absorbance at 280

nm.

Storage: Store the labeled protein at 4°C or -20°C, protected from light.

Protein Labeling Workflow
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Caption: Workflow for labeling proteins with 5(6)-Carboxy-eosin NHS ester.

Fluorescence Resonance Energy Transfer (FRET)
Microscopy
5(6)-Carboxy-eosin can serve as a donor or acceptor in a FRET pair to study molecular

interactions. Its spectral properties make it a suitable partner for red-emitting fluorophores like

Cy3 or TAMRA when used as a donor.

Experimental Protocol: Sensitized Emission FRET Microscopy

This protocol describes a method for detecting FRET between a 5(6)-Carboxy-eosin labeled

molecule (donor) and a red-emitting fluorophore labeled molecule (acceptor) using sensitized

emission.

Materials:

Cells expressing or labeled with the donor- and acceptor-tagged molecules.

Fluorescence microscope equipped with filter sets for the donor, acceptor, and FRET

channels.

Protocol:

Sample Preparation: Prepare cells co-expressing or co-labeled with the donor (5(6)-
Carboxy-eosin) and acceptor fluorophores. Include control samples with only the donor and

only the acceptor.

Image Acquisition:

Donor Channel: Excite with the donor excitation wavelength (~520 nm) and collect

emission at the donor emission wavelength (~545 nm).

Acceptor Channel: Excite with the acceptor excitation wavelength and collect emission at

the acceptor emission wavelength.
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FRET Channel (Sensitized Emission): Excite with the donor excitation wavelength (~520

nm) and collect emission at the acceptor emission wavelength.

Correction for Spectral Bleed-through:

Image the donor-only sample using the FRET channel settings to determine the donor

bleed-through.

Image the acceptor-only sample using the FRET channel settings to determine the

acceptor cross-excitation.

FRET Analysis:

Calculate the corrected FRET (cFRET) signal by subtracting the donor bleed-through and

acceptor cross-excitation from the raw FRET image.

Various FRET efficiency calculation methods can be applied to the corrected images.

FRET Sensitized Emission Logic
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No FRET
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Caption: Logic of FRET sensitized emission with 5(6)-Carboxy-eosin as the donor.
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Concluding Remarks
5(6)-Carboxy-eosin is a robust and versatile fluorescent probe with broad applications in

fluorescence microscopy. Its utility in measuring intracellular pH, labeling biomolecules, and as

a FRET partner makes it an invaluable tool for cell biologists and drug development

professionals. The protocols provided here serve as a starting point for the successful

implementation of this dye in various experimental contexts. Researchers are encouraged to

optimize these protocols for their specific applications to achieve the best results.

To cite this document: BenchChem. [Application Notes and Protocols: 5(6)-Carboxy-eosin in
Fluorescence Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556450/docs#application-notes-and-protocols-5-6-
carboxy-eosin-in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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